![molecular formula C13H19NO3 B6646281 2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid](/img/structure/B6646281.png)
2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid, also known as MEMMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MEMMA is a derivative of the amino acid glycine and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid is not fully understood, but it is believed to involve the modulation of several biochemical pathways, including the inhibition of protein kinase C and the activation of the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the modulation of neurotransmitter release, and the reduction of pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid in lab experiments is its potential therapeutic applications in a variety of areas. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for 2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid research, including the optimization of its therapeutic potential through further understanding of its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential applications in other areas, such as cardiovascular disease and diabetes. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of 2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid involves several steps, including the reaction of 4-methoxy-3,5-dimethylbenzaldehyde with methylamine to form the intermediate 2-[(4-methoxy-3,5-dimethylphenyl)methyl]methylamine. This intermediate is then reacted with chloroacetic acid to yield this compound.
Scientific Research Applications
2-[(4-Methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid has been studied for its potential therapeutic applications in a variety of areas, including cancer treatment, neuroprotection, and pain management. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection studies, this compound has been shown to protect against neuronal damage and improve cognitive function. In pain management, this compound has been shown to reduce pain and inflammation.
Properties
IUPAC Name |
2-[(4-methoxy-3,5-dimethylphenyl)methyl-methylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-9-5-11(6-10(2)13(9)17-4)7-14(3)8-12(15)16/h5-6H,7-8H2,1-4H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJFDLABADMUJAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)CN(C)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.